N-benzyl-N'-cyclohexyl-N-(2-furylmethyl)urea

• IUPAC Name: 1-benzyl-3-cyclohexyl-1-(furan-2-ylmethyl)urea
• InChI: InChI=1S/C19H24N2O2/c22-19(20-17-10-5-2-6-11-17)21(15-18-12-7-13-23-18)14-16-8-3-1-4-9-16/h1,3-4,7-9,12-13,17H,2,5-6,10-11,14-15H2,(H,20,22)
• InChI Key: VHCFZJMFXDXAOX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)N(CC2=CC=CC=C2)CC3=CC=CO3
• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol

Description

"N-benzyl-N'-cyclohexyl-N-(2-furylmethyl)urea" is a chemical compound that belongs to the class of unsymmetrical ureas, incorporating various functional groups that contribute to its unique properties. The compound is synthesized through reactions involving specific isocyanates and amines under controlled conditions.

Synthesis Analysis

The synthesis of benzofuryl substituted unsymmetrical ureas involves reactions of benzofuroyl isocyanate with various aromatic amines under microwave irradiation. This method provides advantages such as mild reaction conditions and high yields, making it an efficient approach for the synthesis of these compounds (Chai et al., 2009).

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug or a catalyst, its mechanism of action would depend on the specific biological or chemical context.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if the compound is volatile, it could pose inhalation risks. If it’s reactive, it could pose risks associated with chemical reactivity.

Future Directions

The future research directions for this compound could be numerous, depending on its intended application. It could be studied for potential uses in fields such as medicinal chemistry, materials science, or catalysis.